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Compound of Interest

Compound Name: Phenylphosphonic Acid

Cat. No.: B072730

An In-depth Technical Guide: Health and Safety Data for Phenylphosphonic Acid

This technical guide provides a comprehensive overview of the health and safety data for
phenylphosphonic acid (CAS No: 1571-33-1). The information is intended for researchers,
scientists, and professionals in drug development and chemical safety. This document
summarizes key physico-chemical properties, toxicological data, and standardized
experimental protocols.

Chemical and Physical Properties

Phenylphosphonic acid presents as a white to off-white crystalline powder or colorless leaf-
like crystals.[1][2][3] It is soluble in water, alcohol, ether, and acetone, but insoluble in benzene
and carbon tetrachloride.[1][4]
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Property Value Source(s)
Molecular Formula CeH703P [1112]
Molar Mass 158.09 g/mol [5]

Melting Point 162-164 °C [11[3114]
Boiling Point 241-243 °C [1][3][4]
Density 1.412 g/mL at 25 °C [11[31[4]
Water Solubility 40.4 g/100 mL at 25 °C [1]

Flash Point >110 °C (>230 °F) [1]

log Pow (Octanol/Water
n . 0.086 [2]
Partition Coefficient)

White to off-white crystalline
Appearance powder / Colorless leaf-like [1112][3]

crystals

Toxicological Data

Phenylphosphonic acid is classified as harmful if swallowed and causes severe skin burns
and eye damage.[5][6][7] It is also irritating to the respiratory system.[1][8]
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GHS
Endpoint Test Type Species Route Result Classifica Source(s)
tion
Category 4
Acute 2000 9 y'
o LDso Rat Oral (Harmful if [9]
Toxicity mg/kg
swallowed)
Acute Intraperiton Not
o LDso Mouse 110 mg/kg - [9]
Toxicity eal Classified
Causes
Skin )
, Not Not severe skin  Category
Corrosion/I - » Dermal [2][51[8]
o specified specified burns and 1C/2
rritation L
irritation
Eye Causes
Not Not )
Damage/Irr -~ » Ocular serious eye  Category 1 [2][5][8]
o specified specified
itation damage
_ May cause
Respiratory  Not Not _ _
o -~ » Inhalation respiratory STOTSE 3 [2][6][8]
Irritation specified specified S
irritation
No data
) available;
Carcinogen  Not Not Not ) Not
o - . - not listed - [2]
icity specified specified specified Classified
asa
carcinogen
Mutagenicit  Not Not Not No data Not
y specified specified specified available Classified

Ecotoxicological Data

Ecotoxicity data for phenylphosphonic acid is limited. Most safety data sheets report that no
data is available for toxicity to fish, daphnia, or algae.[10] However, its water solubility suggests
it is likely to be mobile in the environment.[8] Based on available information, persistence is
unlikely.[2][8]
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Endpoint Species Result Source(s)

Toxicity to fish Not specified No data available [10]

Toxicity to daphnia

and other aquatic Not specified No data available [10]
invertebrates
Toxicity to algae Not specified No data available [10]

) Persistence is unlikely
Persistence and

- Not applicable based on water [2][8]
Degradability .
solubility
Bioaccumulative , Bioaccumulation is
) Not applicable ) [2]
Potential unlikely

Experimental Protocols

While the specific historical studies detailing toxicological endpoints are not fully described in
the available literature, the methodologies likely followed standardized guidelines, such as
those established by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (Representative Protocol: OECD 423)

The acute oral toxicity value (LDso) of 2000 mg/kg in rats was likely determined using a method
similar to the OECD Guideline 423 (Acute Oral Toxicity — Acute Toxic Class Method).

o Objective: To determine the oral dose of a substance that causes mortality in 50% of a test
group of animals (LDso).

o Test Animals: Healthy, young adult rats (e.g., Sprague-Dawley strain), typically 8-12 weeks
old, are used. Animals are fasted prior to dosing.

e Procedure: A stepwise procedure is used where a group of three animals of a single sex is
dosed at one of the defined levels (e.g., 300, 2000, 5000 mg/kg). The substance is
administered orally via gavage.
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» Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

» Endpoint: The LDso is determined based on the number of mortalities at specific dose levels.
The result of 2000 mg/kg places phenylphosphonic acid in GHS Category 4.

Skin Corrosion/Irritation (Representative Protocol:
OECD 404)

The classification as causing severe skin burns and irritation suggests results consistent with
those from a protocol like OECD Guideline 404.

Objective: To assess the potential of a substance to cause irreversible (corrosion) or
reversible (irritation) skin damage.

o Test Animals: Typically, a single healthy young adult albino rabbit is used for an initial test.

e Procedure: A small amount (0.5 g) of the test substance is applied to a patch of shaved skin
(approx. 6 cm?). The patch is covered with a gauze dressing for a specified exposure period,
typically 4 hours.

o Observation: After the patch is removed, the skin is evaluated for signs of erythema
(redness) and edema (swelling) at graded intervals (e.g., 1, 24, 48, and 72 hours).

¢ Endpoint: The severity and reversibility of the skin reactions are scored. Corrosive
substances cause irreversible tissue destruction, while irritants cause reversible
inflammatory changes.

Serious Eye Damagellrritation (Representative Protocol:
OECD 405)

The classification for serious eye damage is based on protocols similar to OECD Guideline
405.

¢ Objective: To determine the potential of a substance to produce irritation or damage to the
eye.
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o Test Animals: Healthy young adult albino rabbits with no pre-existing eye defects are used.

e Procedure: A small, measured amount of the test substance is instilled into the conjunctival
sac of one eye of the animal. The other eye remains untreated and serves as a control.

» Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at
specific intervals after instillation (e.g., 1, 24, 48, and 72 hours).

» Endpoint: The severity of ocular lesions is scored. Substances causing irreversible tissue
damage or significant, persistent inflammatory responses are classified as causing serious
eye damage (Category 1).

Visualizations

The following diagrams illustrate a typical experimental workflow for toxicity testing and the
logic for GHS hazard classification based on the observed effects of phenylphosphonic acid.
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Caption: GHS hazard classification pathway for phenylphosphonic acid.

Start:
Select Test Method
(e.g., OECD 423)

Animal Selection & Acclimatization
(Healthy, young adult rats)

i

Fasting Period
(Overnight)

i

Dosing
(Stepwise procedure, 3 animals/step)
Administer PPA via oral gavage

Observation Period (14 Days)
Monitor clinical signs, body weight, mortality

:

Gross Necropsy
(All animals at end of study)

Data Analysis
Determine mortality pattern

Endpoint Determination:
Estimate LD50 & Classify Hazard

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b072730?utm_src=pdf-body
https://www.benchchem.com/product/b072730?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Experimental workflow for an acute oral toxicity study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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